Hydrocortisone-d4

• Molecular Formula: C21H30O5
• Molecular Weight: 364.5 g/mol
• InChI: InChI=1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,14-16,18,22,24,26H,3-8,10-11H2,1-2H3/t14-,15?,16?,18+,19+,20-,21+/m1/s1/i14D,18D
• InChIKey: JYGXADMDTFJGBT-SSWZDPBISA-N

Hydrocortisone-d4 Procurement Overview

Hydrocortisone-d4 (Cortisol-d4, CAS 73565-87-4) is a deuterium-labeled analog of the endogenous glucocorticoid cortisol . It is intended for use as an internal standard (IS) for the accurate quantification of hydrocortisone/cortisol by gas chromatography (GC) or liquid chromatography (LC) coupled with mass spectrometry (MS) .

Stable isotope-labeled internal standard (SIL-IS) for cortisol quantification by LC-MS/MS or GC-MS

+4 Da mass shift relative to endogenous cortisol ensures unambiguous SRM discrimination without isotopic cross-talk

Available as high-purity solid (≥99% deuterated forms) or Certified Reference Material solution (100 µg/mL in methanol)

• [1] Cerilliant Corporation. Cortisol-D4 (9,11,12,12-D4) Certified Reference Material. https://www.cerilliant.com/shopOnline/Item_Details.aspx?item=C-113. View Source

Why Hydrocortisone-d4 Is Irreplaceable

In LC-MS/MS analysis, the selection of an internal standard is critical for correcting matrix effects and ionization variability. While non-deuterated structural analogs (e.g., 6α-methylprednisolone) can serve as IS, they do not co-elute identically with the analyte and are subject to different matrix effects, potentially compromising accuracy . Stable isotope-labeled (SIL) internal standards like hydrocortisone-d4 co-elute with the analyte and share near-identical extraction recovery and ionization response, thereby minimizing quantification errors and improving method robustness . Among SIL options, hydrocortisone-d4 offers distinct advantages over variants with fewer deuterium atoms (e.g., d3-cortisol) due to its larger mass shift (M+4 vs. M+3), which reduces the risk of isotopic interference from the analyte's natural abundance M+3 or M+4 isotopologues .

Unlabeled cortisol

Endogenous cortisol present in all biological samples co-elutes with the analyte, making analyte-IS discrimination impossible without isotope labeling.

Partially deuterated isotopologues (d2, d3)

Natural abundance M+1/M+2 isotopologue peaks of cortisol overlap with the internal standard signal, introducing systematic overestimation that requires post-acquisition correction.

Structural analog internal standards (e.g., prednisolone)

Non-isotopic analogs may exhibit different extraction recovery, chromatographic retention, and ionization efficiency, compromising matrix effect compensation and method accuracy.

• [1] Tai SS, Welch MJ. Development and evaluation of a candidate reference method for the determination of total cortisol in human serum using isotope dilution liquid chromatography/mass spectrometry and liquid chromatography/tandem mass spectrometry. Anal Chem. 2004 Feb 15;76(4):1008-14. View Source

Hydrocortisone-d4 Analytical Performance Evidence

Isotopic Purity: d4 vs. d3 Labeling

In a validated LC-MS/MS method for simultaneous determination of hydrocortisone and 6β-hydroxycortisol in human urine, hydrocortisone-d4 was employed as the internal standard. The method demonstrated a matrix effect of 95.6%–106.0% and a recovery of 97.2%–108.3%, indicating that the deuterated IS effectively compensated for ion suppression/enhancement . This performance is contrasted with typical non-deuterated IS approaches which may not fully correct for matrix variability .

Isotopic Purity

Head-to-head

+4 Da mass shift eliminates isotopic cross-talk; d4 species predominates (~78%)

Supports isotope dilution quantitation without post-acquisition correction algorithms

Positional stability at 9,11,12,12 confirmed by NMR; ≥99% deuterated forms (d1-d4)

Evidence Dimension	Matrix Effect and Extraction Recovery
Target Compound Data	Matrix effect: 95.6%–106.0%; Recovery: 97.2%–108.3%
Comparator Or Baseline	Non-deuterated structural analog IS (e.g., 6α-methylprednisolone) where recovery can be 83.7-116.0%
Quantified Difference	Achieved matrix effect and recovery within FDA acceptance limits (±15%) for bioanalytical method validation
Conditions	Human urine, LC-MS/MS with CORTECS® C18+ column and methanol/water (0.1% formic acid) mobile phase

Why This Matters

This data directly supports procurement for labs needing validated methods for clinical research on CYP3A activity, where matrix effects in urine can compromise quantification.

• [1] Xie L, Yang Y, Shen Y, et al. Simultaneous Determination of Hydrocortisone and 6β-hydroxycortisone Concentrations in Human Urine by LC-MS/MS. Herald of Medicine. 2020;39(4). View Source
• [2] Tai SS, Welch MJ. Development and evaluation of a candidate reference method for the determination of total cortisol in human serum using isotope dilution liquid chromatography/mass spectrometry and liquid chromatography/tandem mass spectrometry. Anal Chem. 2004 Feb 15;76(4):1008-14. View Source

Intra-Assay Precision vs. Immunoassay

An automated isotope dilution LC-MS/MS method using cortisol-d4 as the internal standard for serum cortisol measurement achieved a within-day precision (RSD) of 1.9% (n=6) . In comparison, a candidate reference method using cortisol-d3 as the internal standard reported within-set CVs ranging from 0.3% to 1.5% across different analyses, but the d4-based method demonstrates comparable high precision in a more automated, high-throughput workflow .

Intra-Assay Precision

Reported

RSD 1.9% (ID-LC-MS/MS) vs. 5–15% (immunoassay)

Reported precision supports method reproducibility and narrower confidence intervals in cortisol research measurements

n=6, human serum; comparison with Beckman Coulter ACCESS immunoassay

Evidence Dimension	Within-day precision (repeatability)
Target Compound Data	Within-day RSD of 1.9% (n=6)
Comparator Or Baseline	Cortisol-d3 (within-set CVs of 0.3%–1.5%)
Quantified Difference	Similar precision but with simpler, automated on-line dilution/SPE workflow using d4
Conditions	Human serum, automated ID-LC-MS/MS with on-line dilution and SPE

Why This Matters

This demonstrates that hydrocortisone-d4 supports high-precision, automated assays suitable for clinical reference laboratories and high-throughput screening programs.

• [1] Kim JH, et al. Automated isotope dilution liquid chromatography–tandem mass spectrometry with on-line dilution and solid phase extraction for the measurement of cortisol in human serum sample. J Pharm Biomed Anal. 2014;94:171-176. View Source
• [2] Tai SS, Welch MJ. Development and evaluation of a candidate reference method for the determination of total cortisol in human serum using isotope dilution liquid chromatography/mass spectrometry and liquid chromatography/tandem mass spectrometry. Anal Chem. 2004 Feb 15;76(4):1008-14. View Source

Matrix Effect Compensation vs. Non-Isotopic IS

Hydrocortisone-d4 is supplied with a certified isotopic purity of ≥98 atom % D, ensuring a consistent M+4 mass shift for reliable MS detection . In contrast, cortisol-d3 (M+3) may exhibit isotopic interference from the natural abundance M+3 isotopologue of cortisol, which is approximately 0.2% relative to the monoisotopic peak. The M+4 shift of hydrocortisone-d4 places the IS signal in a region with negligible natural abundance contribution, thereby improving the accuracy of the isotope dilution calculation .

Matrix Effect

Method context

Matrix effect 95.6%–106.0%; recovery 97.2%–108.3%

Co-eluting SIL-IS normalizes ion suppression/enhancement, reducing need for matrix-matched calibration

LC-MS/MS, human urine, CORTECS C18+ column; ESI positive mode

Evidence Dimension	Isotopic purity and mass shift
Target Compound Data	≥98 atom % D isotopic purity, M+4 mass shift
Comparator Or Baseline	Cortisol-d3 (M+3 mass shift); Non-deuterated cortisol (no mass shift)
Quantified Difference	M+4 shift vs. M+3 shift (0.2% natural abundance interference for M+3 vs. negligible for M+4)
Conditions	ESI-MS/MS, isotope dilution mass spectrometry

Why This Matters

Procurement of hydrocortisone-d4 is justified for labs requiring the highest accuracy in isotope dilution MS, particularly when quantifying low-abundance cortisol in complex biological matrices where even minor isotopic interference can skew results.

Quantification Sensitivity vs. HPLC-UV and Immunoassay

In a clinical study investigating glucocorticoid turnover in human adipose tissue, 9,11,12,12-[(2)H]4cortisol (hydrocortisone-d4) was infused as a tracer. After a 3.9–5.5 h infusion, the enrichment of d4-cortisol in subcutaneous adipose tissue was 7.2 ± 0.6% versus 15.5 ± 1.0% in plasma, allowing the calculation of adipose cortisol turnover rates (0.5 ± 0.1 nmol/kg·h) . This application demonstrates that the d4 label is stable in vivo and provides a quantifiable differentiation between administered tracer and endogenous cortisol, a capability not possible with non-labeled or lower-labeled analogs due to lack of MS distinguishability or isotopic interference.

Quantification Sensitivity

Reported

LLOQ 1.00 ng/mL (urine); linear range 1.00–300 ng/mL

5-fold LLOQ improvement over HPLC-UV; supports low-concentration cortisol analysis in research matrices

LOD 0.2 ng/g in serum by ID-LC-MS/MS; enables post-suppression sample measurement

Evidence Dimension	Tracer enrichment and turnover rate measurement
Target Compound Data	7.2 ± 0.6% enrichment in adipose tissue; 0.5 ± 0.1 nmol/kg·h turnover rate
Comparator Or Baseline	Endogenous unlabeled cortisol (cannot be distinguished from tracer without isotopic label)
Quantified Difference	Enables precise measurement of adipose glucocorticoid pool turnover, which is 10.7 ± 1.0% per hour
Conditions	In vivo infusion in human females undergoing hysterectomy; LC-MS/MS quantification

Why This Matters

For procurement by clinical research groups studying glucocorticoid metabolism, hydrocortisone-d4 is essential as a stable isotope tracer for in vivo kinetic studies, enabling measurement of tissue-specific cortisol turnover that cannot be achieved with unlabeled compounds.

• [1] Hughes KA, et al. Glucocorticoids turn over slowly in human adipose tissue in vivo. J Clin Endocrinol Metab. 2010 Oct;95(10):4696-702. View Source

Regulatory Certification: CRM vs. Research-Grade

Hydrocortisone-d4 is available as a Certified Reference Material (CRM) from suppliers like Cerilliant, formulated at 100 µg/mL in methanol . This CRM is specifically designated for the quantitation of cortisol levels in whole blood by LC-MS/MS for newborn screening of congenital adrenal hyperplasia (CAH), as well as for diagnosis of Cushing‘s syndrome and Addison’s disease in serum or plasma . In contrast, generic cortisol-d3 or non-certified deuterated standards may lack the rigorous metrological traceability and documented stability required for clinical diagnostic method validation .

CRM Certification

Specification review

Cerilliant® CRM: ISO 17025/17034 accredited, CoA with uncertainty and traceability

Supports method validation with documented metrological traceability; eliminates end-user concentration verification

Gravimetrically prepared, argon-sealed ampoules vs. solid research-grade material

Evidence Dimension	Certification and intended clinical use
Target Compound Data	Certified Reference Material (CRM) at 100 µg/mL, intended for CAH newborn screening
Comparator Or Baseline	Non-certified research-grade cortisol-d3 or d5 standards
Quantified Difference	CRM status provides metrological traceability and defined stability (e.g., 1-year shelf life for Cerilliant ampules)
Conditions	LC-MS/MS analysis of whole blood, serum, or plasma

Why This Matters

Clinical laboratories and CROs procuring this CRM can streamline method validation for FDA-regulated diagnostic tests, as the certified concentration and purity reduce the burden of in-house characterization and improve inter-laboratory comparability.

• [1] Cerilliant Corporation. Cortisol-D4 (9,11,12,12-D4) Certified Reference Material. View Source
• [2] Tai SS, Welch MJ. Development and evaluation of a candidate reference method for the determination of total cortisol in human serum using isotope dilution liquid chromatography/mass spectrometry and liquid chromatography/tandem mass spectrometry. Anal Chem. 2004 Feb 15;76(4):1008-14. View Source

Hydrocortisone-d4 Application Scenarios

Clinical Cortisol LC-MS/MS Testing

Employ hydrocortisone-d4 as the internal standard in a validated LC-MS/MS method to simultaneously measure hydrocortisone and 6β-hydroxycortisol in human urine. The method's demonstrated matrix effect (95.6%–106.0%) and recovery (97.2%–108.3%) ensure accurate quantification for evaluating CYP3A enzyme activity, a key parameter in drug-drug interaction studies and personalized medicine .

Newborn Screening for CAH

Utilize cortisol-d4 in an automated isotope dilution LC-MS/MS system with on-line SPE for high-throughput measurement of total cortisol in human serum. The method achieves a within-day precision of 1.9% RSD, making it suitable as a reference measurement procedure for establishing metrological traceability in routine clinical immunoassays .

CYP3A4 Phenotyping via Urinary Cortisol Ratio

Infuse 9,11,12,12-[(2)H]4cortisol (hydrocortisone-d4) as a stable isotope tracer in human subjects to measure the rate of cortisol turnover in adipose tissue depots. LC-MS/MS quantification of d4-cortisol enrichment (e.g., 7.2 ± 0.6% in subcutaneous fat) enables precise calculation of glucocorticoid pool dynamics, informing research on obesity, metabolic syndrome, and 11β-HSD1 inhibitor pharmacology .

Reference Standard for ANDA and DMF Submissions

Incorporate hydrocortisone-d4 Certified Reference Material (100 µg/mL) as an internal standard in LC-MS/MS assays for the quantitation of cortisol in dried blood spots or whole blood. This supports high-specificity newborn screening for congenital adrenal hyperplasia (CAH) and confirmatory diagnosis of Cushing's syndrome and Addison's disease, where immunoassay cross-reactivity can lead to false positives .

Application

Selection Property

Validation Focus

Cortisol bioanalysis in human research matrices (serum/urine)

Co-eluting SIL-IS with +4 Da mass shift and identical physicochemical behavior

Intra-assay precision (RSD), matrix effect normalization, and extraction recovery assessment

Neonatal dried blood spot cortisol analysis for endocrine research

Position-specific deuteration (9,11,12,12) resistant to H/D back-exchange during sample preparation

LOD/LOQ at low sample volumes; isotopic fidelity in dried blood spot extraction

CYP3A4 activity phenotyping in drug metabolism studies

Simultaneous cortisol and 6β-hydroxycortisol quantification compatibility via dual-IS approach

Linearity across therapeutic concentration ranges; dual-IS method precision for metabolite ratio

Pharmaceutical QC reference standard for hydrocortisone product testing

Batch-specific Certificate of Analysis with ≥99% deuterated purity and documented stability

Impurity profiling and stability-indicating assay method validation; regulatory documentation context

• [1] Xie L, Yang Y, Shen Y, et al. Simultaneous Determination of Hydrocortisone and 6β-hydroxycortisone Concentrations in Human Urine by LC-MS/MS. Herald of Medicine. 2020;39(4). View Source
• [2] Kim JH, et al. Automated isotope dilution liquid chromatography–tandem mass spectrometry with on-line dilution and solid phase extraction for the measurement of cortisol in human serum sample. J Pharm Biomed Anal. 2014;94:171-176. View Source
• [3] Hughes KA, et al. Glucocorticoids turn over slowly in human adipose tissue in vivo. J Clin Endocrinol Metab. 2010 Oct;95(10):4696-702. View Source
• [4] Cerilliant Corporation. Cortisol-D4 (9,11,12,12-D4) Certified Reference Material. View Source